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Compound of Interest

Compound Name: (S)-5,7-Diacetoxyflavanone

Cat. No.: B169417 Get Quote

This document provides essential safety and logistical information for the proper disposal of

(S)-5,7-Diacetoxyflavanone, a compound often used by researchers, scientists, and drug

development professionals. The following procedural guidance is designed to ensure safe

handling and compliance with standard laboratory waste management protocols.

Hazard Assessment and Waste Classification
(S)-5,7-Diacetoxyflavanone is an acetylated flavanone, which is a solid organic compound.

While specific toxicity data for this compound is not readily available, it is prudent to handle it

as a potentially hazardous chemical. The toxicological properties have not been fully

investigated[1]. Flavonoids, as a class, can exhibit a range of biological activities, and some

may have toxic effects at high concentrations[2]. Therefore, (S)-5,7-Diacetoxyflavanone
should not be disposed of in the regular trash or down the drain[3][4].

Based on its nature as a solid organic chemical with unknown long-term effects, it should be

classified as chemical waste for disposal.

Table 1: Waste Classification for (S)-5,7-Diacetoxyflavanone
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Property Classification Handling Precaution

Physical State Solid Avoid generating dust.

Chemical Class Organic (Acetylated Flavanoid)

Segregate from incompatible

waste streams such as strong

acids, bases, and oxidizers.

Assumed Hazard
Potentially Hazardous

Chemical Waste

Handle with appropriate

personal protective equipment

(PPE), including gloves and

safety glasses. Avoid direct

contact with skin and eyes and

inhalation of any dust.

Disposal Route Hazardous Waste Collection

Must be disposed of through

an accredited hazardous

waste management service.

Personal Protective Equipment (PPE)
Before handling (S)-5,7-Diacetoxyflavanone for disposal, ensure the following personal

protective equipment is worn:

Safety Goggles: To protect eyes from any airborne particles.

Chemical-Resistant Gloves: Nitrile or latex gloves are suitable for handling solid chemicals.

Laboratory Coat: To protect skin and clothing from contamination.

Step-by-Step Disposal Protocol
The following protocol outlines the detailed steps for the safe disposal of (S)-5,7-
Diacetoxyflavanone.

Step 1: Waste Collection

Collect waste (S)-5,7-Diacetoxyflavanone in a dedicated waste container at the point of

generation[5].
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Do not mix this waste with other types of waste, especially liquids or incompatible

chemicals[5].

Step 2: Container Selection

Use a container that is in good condition, free from leaks or cracks, and has a secure, screw-

on lid[5][6].

The container must be chemically compatible with the waste. A high-density polyethylene

(HDPE) or glass container is recommended.

If reusing a container, ensure it is clean and that any previous labels are completely removed

or defaced to avoid confusion[6][7].

Step 3: Labeling the Waste Container

Properly label the waste container immediately upon starting waste accumulation.

The label must include the following information[3]:

The words "Hazardous Waste"

The full chemical name: "(S)-5,7-Diacetoxyflavanone" (avoiding abbreviations or

formulas)

The approximate quantity of the waste

The date when the waste was first added to the container

The name and contact information of the generating researcher or laboratory

Step 4: Storage of Waste

Store the sealed and labeled waste container in a designated and secure satellite

accumulation area within the laboratory[5].

The storage area should be away from general laboratory traffic and incompatible materials.
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Ensure the container is kept closed at all times, except when adding waste[5][6].

Step 5: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal contractor to schedule a pickup.

Follow their specific procedures for waste pickup requests. Do not attempt to transport the

waste off-site yourself.

Table 2: Summary of Disposal Procedures

Step Action Key Requirements

1. Collection

Place waste in a dedicated

container at the point of

generation.

Segregate from other waste

streams.

2. Container
Use a clean, compatible

container with a secure lid.

HDPE or glass; no leaks or

cracks.

3. Labeling

Affix a "Hazardous Waste"

label with complete and

accurate information.

Full chemical name, quantity,

date, and generator contact

information.

4. Storage
Store in a designated satellite

accumulation area.

Secure, segregated, and

container always closed when

not in use.

5. Disposal
Contact EHS or a certified

contractor for pickup.

Follow institutional procedures

for hazardous waste removal.

Spill and Emergency Procedures
In the event of a spill of solid (S)-5,7-Diacetoxyflavanone:

Alert Personnel: Notify others in the immediate area of the spill.

Evacuate: If the spill is large or if there is a risk of airborne dust, evacuate the area.
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Secure the Area: Prevent access to the spill area.

Cleanup (for small spills):

Wear appropriate PPE.

Carefully sweep the solid material into a designated waste container. Avoid creating dust.

If necessary, lightly moisten the material with water to minimize dust generation.

Wipe the area with a damp cloth.

Dispose of all cleanup materials (e.g., contaminated cloths, dustpan) as hazardous waste.

Large Spills: For large spills, contact your institution's EHS or emergency response team for

assistance.

Visual Guidance
The following diagrams illustrate the logical workflow for the proper disposal of (S)-5,7-
Diacetoxyflavanone.
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Caption: Workflow for the disposal of (S)-5,7-Diacetoxyflavanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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